Cas no 2229625-98-1 (3-(2-fluoro-6-methoxyphenyl)methylpiperidin-3-ol)

• Product Name: 3-(2-fluoro-6-methoxyphenyl)methylpiperidin-3-ol
• CAS No: 2229625-98-1
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 5937757
• PubChem ID: 165714446
• Update Time: 2025-05-20

3-(2-fluoro-6-methoxyphenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methoxyphenyl)methylpiperidin-3-ol
• 3-[(2-fluoro-6-methoxyphenyl)methyl]piperidin-3-ol
• 2229625-98-1
• EN300-1810638

• Inchi： 1S/C13H18FNO2/c1-17-12-5-2-4-11(14)10(12)8-13(16)6-3-7-15-9-13/h2,4-5,15-16H,3,6-9H2,1H3
• InChI Key： IYALCFZCQCZVQH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CC1(CNCCC1)O)OC

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(2-fluoro-6-methoxyphenyl)methylpiperidin-3-ol

Research Brief on 3-(2-fluoro-6-methoxyphenyl)methylpiperidin-3-ol (CAS: 2229625-98-1)

3-(2-fluoro-6-methoxyphenyl)methylpiperidin-3-ol (CAS: 2229625-98-1) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a fluorinated methoxyphenyl group and a piperidin-3-ol moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 3-(2-fluoro-6-methoxyphenyl)methylpiperidin-3-ol has been optimized to achieve high yields and purity, as reported in recent publications. The compound's structural complexity necessitates a multi-step synthetic route, involving key intermediates such as 2-fluoro-6-methoxybenzaldehyde and piperidin-3-ol derivatives. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's identity and purity, ensuring its suitability for further biological evaluation.

Pharmacological studies have revealed that 3-(2-fluoro-6-methoxyphenyl)methylpiperidin-3-ol exhibits notable activity in modulating specific biological targets. Preliminary in vitro assays indicate its affinity for certain neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, its pharmacokinetic profile, including metabolic stability and blood-brain barrier penetration, has been investigated, with results indicating favorable properties for central nervous system (CNS) targeting.

Recent research has also explored the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have provided insights into its binding interactions with target proteins, highlighting key structural determinants for its bioactivity. These findings are instrumental in guiding further structural optimization to enhance potency and selectivity.

In conclusion, 3-(2-fluoro-6-methoxyphenyl)methylpiperidin-3-ol represents a promising candidate for further drug development, with its unique chemical structure and promising pharmacological profile. Ongoing research aims to elucidate its therapeutic potential in greater detail, including in vivo efficacy and safety studies. The compound's progress underscores the importance of innovative chemical entities in addressing unmet medical needs, particularly in the realm of CNS disorders.